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Compound of Interest

Compound Name: GSK-1440115

Cat. No.: B1672353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK-1440115 is a potent and selective competitive antagonist of the Urotensin-II receptor

(UTS2R), a G-protein coupled receptor implicated in a variety of physiological and

pathophysiological processes, including vasoconstriction and cell proliferation.[1] Urotensin-II

(U-II), the endogenous ligand for UTS2R, is known to be a mitogenic factor for vascular smooth

muscle cells. The binding of U-II to its receptor triggers a signaling cascade that involves the

production of reactive oxygen species (ROS) and the phosphorylation of extracellular signal-

regulated kinases 1 and 2 (ERK1/2), ultimately leading to cell proliferation.[2][3] GSK-1440115
effectively blocks this pathway by inhibiting the initial binding of U-II to UTS2R. These

application notes provide a detailed experimental protocol for utilizing GSK-1440115 in a cell

culture setting, specifically for inhibiting U-II-induced proliferation of primary human aortic

smooth muscle cells (HASMCs).

Quantitative Data Summary
The following table summarizes the quantitative data available for GSK-1440115 in the context

of inhibiting Urotensin-II-induced cell proliferation.
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Compound Cell Line Assay IC50 Reference

GSK-1440115

Primary Human

Aortic Smooth

Muscle Cells

(HASMCs)

Urotensin-II (50

nM)-induced

proliferation

82.3 nM [2][3]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the Urotensin-II signaling pathway and a general experimental

workflow for evaluating the inhibitory effects of GSK-1440115.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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